N-[(2,3-dimethoxyphenyl)methyl]-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]-2-(3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C24H23N3O4S2/c1-27-23(29)22-20(17(13-32-22)15-8-5-4-6-9-15)26-24(27)33-14-19(28)25-12-16-10-7-11-18(30-2)21(16)31-3/h4-11,13H,12,14H2,1-3H3,(H,25,28)
• InChI Key: BCBAKQSJIZOFDF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)N=C1SCC(=O)NCC4=C(C(=CC=C4)OC)OC
• Molecular Formula: C24H23N3O4S2
• Molecular Weight: 481.6 g/mol
• CAS No.: 1040631-99-9

Description

N-[(2,3-dimethoxyphenyl)methyl]-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a heterocyclic acetamide derivative featuring a thieno[3,2-d]pyrimidinone core substituted with a 3-methyl-4-oxo-7-phenyl moiety. The compound’s structure includes a sulfanyl-acetamide linker and a 2,3-dimethoxyphenylmethyl group, which may influence its physicochemical and pharmacological properties.

Biological Activity

N-[(2,3-dimethoxyphenyl)methyl]-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1105198-44-4) is a thieno[3,2-d]pyrimidine derivative that has garnered attention for its potential biological activities, particularly in oncology and infectious disease treatments. This compound's structure features a complex arrangement of aromatic and heterocyclic components, which may contribute to its pharmacological properties.

The molecular formula of the compound is $C_{24}H_{23}N_{3}O_{4}S_{2}$, with a molecular weight of 481.6 g/mol. Key properties include:

Property	Value
Molecular Formula	C24H23N3O4S2
Molecular Weight	481.6 g/mol
CAS Number	1105198-44-4

Biological Activity Overview

Research indicates that thieno[3,2-d]pyrimidine derivatives exhibit significant biological activities, including anticancer and antimicrobial effects. The specific biological activities of N-[(2,3-dimethoxyphenyl)methyl]-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide have been evaluated in various studies.

Anticancer Activity

A study by Elmongy et al. highlighted the cytotoxic effects of thieno[2,3-d]pyrimidine derivatives against cancer cell lines. The compound demonstrated inhibitory activity against breast cancer cells (MDA-MB-231) with an IC50 value indicating significant potency (IC50 = 27.6 μM) . The structure–activity relationship suggested that substituents on the thieno[3,2-d]pyrimidine core influenced the cytotoxicity levels.

Antimicrobial Activity

In vitro assays have shown that related thieno[3,2-d]pyrimidine compounds possess antibacterial and antimycobacterial properties. For instance, derivatives have been reported to inhibit various microbial strains effectively . While specific data on N-[(2,3-dimethoxyphenyl)methyl]-2-(...) is limited in this context, its structural similarity to other active compounds suggests potential antimicrobial efficacy.

The biological activity of N-[(2,3-dimethoxyphenyl)methyl]-2-(...) can be attributed to its ability to interfere with cellular processes in target organisms. The thieno[3,2-d]pyrimidine scaffold is known for its role in inhibiting enzymes involved in nucleic acid synthesis and cell division.

Case Studies

• Cytotoxicity Against MDA-MB-231 : A series of experiments assessed the cytotoxic effects of synthesized thieno[3,2-d]pyrimidines on MDA-MB-231 cells. The results indicated a dose-dependent response with significant cell death at higher concentrations .
• Antibacterial Testing : Compounds structurally related to N-[...] were tested against Staphylococcus aureus and Escherichia coli. Results showed a notable reduction in bacterial viability at concentrations above 50 μg/mL .

Comparison with Similar Compounds

Table 1. Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)	Key Substituents	Reference
Target Compound	Not Available*	Not Available*	Not Available*	Not Available*	2,3-dimethoxyphenylmethyl, 3-methyl-4-oxo-7-phenyl	-
N-Phenyl-2-(tetrahydrobenzothieno-triazolo-pyrimidin-3-ylsulfanyl)acetamide (10a, )	C₂₁H₂₀N₆O₂S₂	452.54	Not Reported	68–74	Phenyl, tetrahydrobenzothieno-triazolo core
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide ()	C₁₃H₁₁Cl₂N₃O₂S	344.21	230	80	Dichlorophenyl, pyrimidinone core
2-[[3-(4-methylphenyl)-4-oxo-thieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide ()	C₂₂H₂₀F₃N₃O₃S₂	519.54	Not Reported	Not Reported	Trifluoromethoxyphenyl, 4-methylphenyl
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[4-(methylsulfanyl)phenyl]acetamide ()	C₂₁H₂₃N₃O₂S	381.49	Not Reported	Not Reported	Pyrazolyl, methylsulfanylphenyl

*Data for the target compound is inferred from structural analysis due to absence in provided evidence.

Physicochemical Properties

• Melting points : The dichlorophenyl analog () exhibits a high melting point (230°C), likely due to strong intermolecular interactions from halogen substituents .

Functional Group Impact

• Electron-donating vs. withdrawing groups : The 2,3-dimethoxyphenyl group in the target may enhance solubility compared to ’s trifluoromethoxy group, which is more hydrophobic .